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Compound of Interest

Compound Name: Dalosirvat

Cat. No.: B610879 Get Quote

Product Name: Dalosirvat (also known as SM-04554) IUPAC Name: 1-(2,3-dihydro-1,4-

benzodioxin-6-yl)-4-phenylbutane-1,4-dione[1] CAS Number: 1360540-81-3[2] Molecular

Formula: C18H16O4[2] Molecular Weight: 296.11 g/mol [2]

Sourcing and Availability
Dalosirvat (SM-04554) is an experimental small molecule compound developed by Biosplice

Therapeutics (formerly Samumed) as a topical treatment for androgenetic alopecia (hair loss).

[1] It is important to note that after completing a Phase 3 trial in early 2023, Biosplice

Therapeutics reportedly cancelled the development of Dalosirvat for this indication. As of

2021, the company was evaluating global out-licensing opportunities for the program.

For research purposes, Dalosirvat can be sourced from specialized chemical suppliers. One

such supplier is:

AOBIOUS: Offers Dalosirvat (SM-04554) with purity greater than 98% as determined by

HPLC. They provide the compound in various quantities.

Other vendors, such as Tirzepatide Pharma, have listed wholesale options for Dalosirvat,
though availability may be limited. Researchers should verify the purity and identity of the

compound from any supplier through independent analysis.
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Storage: Store at 0°C for short-term use and -20°C for long-term storage, in a desiccated

environment.

Solubility: Soluble in DMSO.

Mechanism of Action: Wnt Signaling Pathway
Dalosirvat is a Wnt signaling pathway stimulant. The Wnt pathway is a critical group of signal

transduction pathways involved in cell proliferation, differentiation, and migration. In the context

of hair follicle biology, Wnt signaling is understood to:

Initiate and maintain the anagen (growth) phase of the hair cycle.

Promote the differentiation of dermal progenitor cells, leading to the formation of new hair

follicles.

Counteract the reduction in Wnt signaling that is associated with hair loss in androgenetic

alopecia.

By activating this pathway, Dalosirvat was developed to stimulate the regeneration and growth

of hair follicles.
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Diagram of the canonical Wnt signaling pathway activated by Dalosirvat.
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Dalosirvat has been primarily investigated as a topical solution for androgenetic alopecia in

human clinical trials. The protocols from these studies provide a framework for its application in

a research setting.

Key Clinical Trial Parameters
The following tables summarize quantitative data from clinical trials investigating Dalosirvat.

Table 1: Phase 2 Clinical Trial (NCT02503137) Design

Parameter Description

Study Design
Multicenter, Randomized, Double-Blind,

Placebo-Controlled

Participants
49 male subjects with Androgenetic Alopecia

(Norwood-Hamilton scale 4-6)

Treatment Groups
1. Topical Dalosirvat 0.15% solution2. Topical

Dalosirvat 0.25% solution3. Placebo (Vehicle)

Application Once daily topical application to the scalp

Duration
90 days of treatment with a 51-day follow-up

period

Primary Endpoints
Safety, Tolerability, and Efficacy (change in hair

counts)

Table 2: Phase 2 Clinical Trial Efficacy Results

Parameter 0.15% Solution 0.25% Solution Placebo (Vehicle)

Baseline Avg. Hair

Count (hairs/cm²)
104.9 110.8 114.0

Day 90 Avg. Hair

Count (hairs/cm²)
115.0 118.5 111.5

Net Change

(hairs/cm²)
+10.1 +7.7 -2.5
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Note: Data is derived from a 300-participant Phase II study reported in March 2016.

Protocol: Topical Application in a Research Setting
(Based on Clinical Trials)
This protocol outlines a general procedure for applying Dalosirvat in a research context,

adapted from the methodology of clinical studies NCT03742518 and NCT02503137.

Objective: To assess the effect of Dalosirvat on hair follicle activity in an appropriate animal

model or ex vivo human scalp tissue.

Materials:

Dalosirvat (SM-04554) powder

Vehicle solution (e.g., ethanol, propylene glycol, and water). The exact composition used in

the clinical trials is proprietary. A typical vehicle for topical small molecules might consist of

50% propylene glycol, 30% ethanol, and 20% water.

Vortex mixer

Precision balance

Micropipettes

Procedure:

Preparation of Topical Solution:

Prepare a 0.15% and a 0.25% (w/v) solution of Dalosirvat in the chosen vehicle.

For example, to prepare 10 mL of a 0.15% solution, dissolve 15 mg of Dalosirvat in 10 mL

of the vehicle.

Ensure the compound is fully dissolved using a vortex mixer. Prepare fresh solutions

regularly.

Subject Acclimatization (for in vivo studies):
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Acclimatize subjects (e.g., C57BL/6 mice, where hair growth cycles are well-

characterized) for at least one week before the experiment.

Synchronize hair follicles into the telogen (resting) phase by depilation.

Application:

Designate treatment areas on the dorsal skin of the subjects.

Apply a specific volume (e.g., 100-200 µL) of the 0.15%, 0.25% Dalosirvat solution, or

vehicle (placebo) to the designated area once daily.

Monitoring and Analysis:

Visually monitor the treatment area for signs of hair growth (skin darkening, hair shaft

emergence).

At predefined time points (e.g., Day 10, 15, 20), collect skin biopsies from the treatment

area.

Process biopsies for histological analysis (e.g., H&E staining) to assess hair follicle

morphology and staging (anagen vs. telogen).

Perform immunohistochemistry (IHC) for markers of proliferation (e.g., Ki-67) or Wnt

pathway activation (e.g., nuclear β-catenin).
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A generalized experimental workflow for studying Dalosirvat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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